- Fragment-Based Discovery of the Pyrazol-4-yl Urea (AT9283), a Multitargeted Kinase Inhibitor with Potent Aurora Kinase Activity, Journal of Medicinal Chemistry, 2009, 52(2), 379-388
Cas no 896466-04-9 (AT9283)
AT9283 structure
Product Name:AT9283
CAS No:896466-04-9
MF:C19H23N7O2
MW:381.431622743607
MDL:MFCD12031513
CID:69396
PubChem ID:135398495
Update Time:2024-10-26
AT9283 Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea
- 1-cyclopropyl-3-[(3Z)-3-[5-(morpholin-4-ylmethyl)benzimidazol-2-ylidene]-1,2-dihydropyrazol-4-yl]urea
- AT9283
- AT-9283
- AT-9283,AT 9283
- AT 9283
- XAV9KYN9WL
- 1-Cyclopropyl-3-{3-[5-(Morpholin-4-Ylmethyl)-1h-Benzimidazol-2-Yl]-1h-Pyrazol-4-Yl}urea
- C19H23N7O2
- 1-cyclopropyl-3-(3-(6-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea
- 1-cyclopropyl-3-[3-[5-(4-morpholinylmethyl)-2-benzimidazolylidene]-1,2-dihydropyrazol-4-yl]urea
- 35R
- MLS006011044
- GTPL7949
- N-Cyclopropyl-N′-[3-[6-(4-morpholinylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]urea (ACI)
- Urea, N-cyclopropyl-N′-[3-[5-(4-morpholinylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]- (9CI)
- EX-A201
- NSC799339
- LOLPPWBBNUVNQZ-UHFFFAOYSA-N
- CHEMBL5303448
- BCP11714
- 896466-04-9 (free base)
- AT9283?
- NS00072317
- SMR004702836
- 3-cyclopropyl-1-{3-[(2Z)-5-(morpholin-4-ylmethyl)-1,3-benzodiazol-2-ylidene]-1,2-dihydropyrazol-4-yl}urea
- s1134
- Urea, N-cyclopropyl-N'-(3-(6-(4-morpholinylmethyl)-1H-benzimidazol-2-yl)-1H-pyrazol-4-yl)-
- 1-cyclopropyl-3-(3-(5-(morpholinomethyl)-1h-benzo[d]imidazol-2-yl)-1h-pyrazol-4-yl) urea
- N-cyclopropyl-N'-[3-[5-(4-morpholinylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]Urea
- Q27216136
- 1-cyclopropyl-3-[5-[6-(morpholin-4-ylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]urea
- AT 9283 [WHO-DD]
- Q27074571
- SCHEMBL545809
- AKOS016006006
- SCHEMBL15005494
- BCPP000379
- SCHEMBL15005492
- NCGC00346493-01
- CS-0107
- EN300-20637992
- BRD-K24576554-001-01-4
- HMS3673I15
- AT 9283, (2S)-2-hydroxy-propanoic acid salt
- A900407
- AT9 283
- NSC760144
- CCG-268424
- 3-cyclopropyl-1-(3-{6-[(morpholin-4-yl)methyl]-1H-1,3-benzodiazol-2-yl}-1H-pyrazol-4-yl)urea
- AT 9283; 1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea; N-Cyclopropyl-N'-[3-[5-(4-morpholinylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]-urea
- NCGC00389697-02
- SW220119-1
- HMS3244O09
- Q27453557
- 896466-04-9
- HMS3244P09
- DB-078462
- CHEMBL495727
- BDBM50243388
- BRD-K24576554-001-04-8
- MFCD12031513
- 1-cyclopropyl-3-[3-(5-morpholin-4-ylmethyl-1h-benzoimidazol-2-yl )-1h-pyrazol-4-yl]-urea
- NCGC00346493-06
- AKOS026750645
- AC-32808
- AT 9283; AT-9283; AT-9283 free base
- BCP9000337
- J-504568
- SCHEMBL24336623
- HMS3244O10
- UNII-XAV9KYN9WL
- NCGC00389697-03
- DTXSID401026047
- F17373
- 3-cyclopropyl-1-{3-[5-(morpholin-4-ylmethyl)-1H-1,3-benzodiazol-2-yl]-1H-pyrazol-4-yl}urea
- CHEBI:125514
- AT-9283 free base
- AS-16186
- NSC-760144
- HMS3654G08
- 1-cyclopropyl-3-[3-(5-morpholin-4-ylmethyl-1H-benzoimidazol-2-yl)-1H-pyrazol-4-yl]-urea
- NSC-799339
- SDCCGSBI-0654347.P001
- BDBM27087
- HY-50514
-
- MDL: MFCD12031513
- Inchi: 1S/C19H23N7O2/c27-19(21-13-2-3-13)24-16-10-20-25-17(16)18-22-14-4-1-12(9-15(14)23-18)11-26-5-7-28-8-6-26/h1,4,9-10,13H,2-3,5-8,11H2,(H,20,25)(H,22,23)(H2,21,24,27)
- InChI Key: LOLPPWBBNUVNQZ-UHFFFAOYSA-N
- SMILES: O=C(NC1CC1)NC1C(C2NC3C(=CC(CN4CCOCC4)=CC=3)N=2)=NNC=1
Computed Properties
- Exact Mass: 381.19100
- Monoisotopic Mass: 381.19132300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 554
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 111
- XLogP3: 0.5
Experimental Properties
- Density: 1.45
- PSA: 110.96000
- LogP: 2.47090
AT9283 Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
AT9283 Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
AT9283 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-50514-10mM*1mLinDMSO |
AT9283 |
896466-04-9 | 99.70% | 10mM*1mLinDMSO |
¥990 | 2023-07-26 | |
| MedChemExpress | HY-50514-2mg |
AT9283 |
896466-04-9 | 99.67% | 2mg |
¥710 | 2025-04-15 | |
| MedChemExpress | HY-50514-5mg |
AT9283 |
896466-04-9 | 99.67% | 5mg |
¥900 | 2025-04-15 | |
| MedChemExpress | HY-50514-10mg |
AT9283 |
896466-04-9 | 99.67% | 10mg |
¥1630 | 2025-04-15 | |
| MedChemExpress | HY-50514-50mg |
AT9283 |
896466-04-9 | 99.67% | 50mg |
¥4376 | 2025-04-15 | |
| MedChemExpress | HY-50514-100mg |
AT9283 |
896466-04-9 | 99.70% | 100mg |
¥6294 | 2024-05-24 | |
| Chemenu | CM157598-100mg |
1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea |
896466-04-9 | 98% | 100mg |
$727 | 2021-08-05 | |
| Fluorochem | 230843-250mg |
1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea |
896466-04-9 | 95% | 250mg |
£443.00 | 2022-02-28 | |
| Fluorochem | 230843-1g |
1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea |
896466-04-9 | 95% | 1g |
£1093.00 | 2022-02-28 | |
| DC Chemicals | DC7070-100 mg |
AT9283 |
896466-04-9 | >98% | 100mg |
$480.0 | 2022-03-01 |
AT9283 Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; 16 h, reflux; cooled
1.2 Solvents: Dimethylformamide ; 16 h, 100 °C; cooled
1.2 Solvents: Dimethylformamide ; 16 h, 100 °C; cooled
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; 16 h, reflux; reflux → rt
1.2 16 h, reflux
1.2 16 h, reflux
Reference
- Synthesis of AT9283, an inhibitor of small molecular aurora kinase, Zhongguo Xinyao Zazhi, 2013, 22(19), 2292-2295
AT9283 Raw materials
- 1H-Pyrazol-4-amine, 3-[5-(4-morpholinylmethyl)-1H-benzimidazol-2-yl]-
- N,N'-Carbonyldiimidazole
- cyclopropanamine
AT9283 Preparation Products
AT9283 Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
896466-04-9 (AT9283) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent